N-[[5-[(4-chlorophenyl)methylthio]-4-phenyl-1,2,4-triazol-3-yl]methyl]-4-ethoxyaniline

• Molecular Formula: C24H23ClN4OS
• Molecular Weight: 451 g/mol
• IUPAC Name: N-[[5-[(4-chlorophenyl)methylsulfanyl]-4-phenyl-1,2,4-triazol-3-yl]methyl]-4-ethoxyaniline
• InChI: InChI=1S/C24H23ClN4OS/c1-2-30-22-14-12-20(13-15-22)26-16-23-27-28-24(29(23)21-6-4-3-5-7-21)31-17-18-8-10-19(25)11-9-18/h3-15,26H,2,16-17H2,1H3
• InChI Key: PZNLVEHGEFJBAF-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)NCC2=NN=C(N2C3=CC=CC=C3)SCC4=CC=C(C=C4)Cl

Description

N-[[5-[(4-chlorophenyl)methylthio]-4-phenyl-1,2,4-triazol-3-yl]methyl]-4-ethoxyaniline is a member of triazoles.

Scientific Research Applications

Synthesis and Biological Activity

N-[[5-[(4-chlorophenyl)methylthio]-4-phenyl-1,2,4-triazol-3-yl]methyl]-4-ethoxyaniline and its derivatives have been extensively studied for their synthesis and potential biological activities. A study by Bekircan et al. (2015) focused on synthesizing novel heterocyclic compounds derived from a similar triazole structure, revealing their potential as lipase and α-glucosidase inhibitors (Bekircan et al., 2015).

Antimicrobial Activities

H. Bektaş et al. (2007) synthesized novel 1,2,4-triazole derivatives, including structures closely related to the chemical , and evaluated their antimicrobial activities, showing that some compounds exhibit significant activity against various microorganisms (Bektaş et al., 2007).

Molecular Stability and EGFR Inhibition

Karayel (2021) conducted a detailed study on similar benzimidazole derivatives bearing a 1,2,4-triazole ring, analyzing their molecular stability and potential as EGFR inhibitors, an important target in cancer therapy (Karayel, 2021).

Fungicidal and Plant Growth Activities

Shi-Feng Jian (2003) synthesized a compound with a closely related structure, demonstrating its strong fungicidal activity and some plant growth-regulating activity, suggesting agricultural applications (Jian, 2003).

Tetrel Bonding Interactions

A study by Ahmed et al. (2020) on triazole derivatives, including ethyl 2-(4-(4-chlorophenyl)-1-(4-methylbenzyl)-1H-1,2,3-triazol-5-yl)-2-oxoacetate, highlighted the significance of π-hole tetrel bonding interactions in these molecules, which could have implications in material science and molecular engineering (Ahmed et al., 2020).

HsDHODH Inhibition

Gong et al. (2017) designed and synthesized triazole derivatives as inhibitors of human dihydroorotate dehydrogenase (HsDHODH), a target for autoimmune diseases and cancer, highlighting the therapeutic potential of these compounds (Gong et al., 2017).